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In the ever-evolving landscape of cosmetic science, peptides have emerged as a cornerstone

of advanced skincare formulations. Among these, Palmitoyl Tetrapeptide-10, a synthetic

lipopeptide, is gaining attention for its purported benefits in enhancing skin radiance and

promoting a youthful appearance. This technical guide provides a comprehensive review of the

existing literature on Palmitoyl Tetrapeptide-10, offering researchers, scientists, and drug

development professionals a detailed overview of its mechanism of action, available efficacy

data, and the experimental protocols used in its evaluation.

Introduction to Palmitoyl Tetrapeptide-10
Palmitoyl Tetrapeptide-10 is a synthetic peptide composed of four amino acids—Lysine,

Threonine, Phenylalanine, and Lysine—attached to palmitic acid. The palmitoyl group

enhances the peptide's lipophilicity, thereby improving its penetration into the skin. It is

commercially available under trade names such as Crystalide™ and SpecPed® P4T10P. The

primary claims for this ingredient revolve around its ability to promote a "glass skin" effect,

characterized by a clear, smooth, and luminous complexion.
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The principal mechanism attributed to Palmitoyl Tetrapeptide-10 is the induction of α-

crystallin, a chaperone protein.[1] In the skin, α-crystallin is thought to play a crucial role in

maintaining cellular transparency and proteostasis—the balance of protein synthesis, folding,

and degradation.[2] By promoting the expression of this protein, Palmitoyl Tetrapeptide-10 is

suggested to enhance the skin's natural radiance and contribute to a more uniform and

luminous skin tone.[1][3] Additionally, it is proposed to regulate the natural desquamation

process, leading to a smoother skin surface.[1]
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Proposed Signaling Pathway of Palmitoyl Tetrapeptide-10.

Clinical Efficacy: A Review of Available Data
The majority of the available efficacy data for Palmitoyl Tetrapeptide-10 comes from studies

conducted by the manufacturer of Crystalide™. It is important to note that there is a notable

absence of independent, peer-reviewed clinical trials in the public domain. The manufacturer's

data, however, suggests positive outcomes in several key areas of skin health.

Summary of Quantitative Data from Manufacturer
Studies

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3294414?utm_src=pdf-body
https://ci.guide/peptides/crystalidetm
https://www.pinnaclepeptides.com/buy-palmitoyl-tetra.html
https://www.benchchem.com/product/b3294414?utm_src=pdf-body
https://ci.guide/peptides/crystalidetm
https://www.ulprospector.com/en/na/PersonalCare/Detail/1240/992518/Crystalide
https://ci.guide/peptides/crystalidetm
https://www.benchchem.com/product/b3294414?utm_src=pdf-body-img
https://www.benchchem.com/product/b3294414?utm_src=pdf-body
https://www.benchchem.com/product/b3294414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3294414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Efficacy Parameter
Measurement
Method

Results
Statistical
Significance

Skin Complexion

Visual Sensory

Analysis (CLCT

Method)

+33.5% improvement

in CLCT index
p<0.01 vs. T0

Corneocyte Size

Automatic Analysis

with Optical

Microscope

-0.5% change

(maintained size) vs.

-2.4% with placebo

p<0.05 vs. Placebo

Skin Moisturization Epsilon™ E100
+25.8% increase in

moisturization
p<0.01 vs. T0

Data sourced from a clinical study by Sederma on the product Crystalide™.

Experimental Protocols
The following is a summary of the experimental design for the clinical study that produced the

data in the table above.

Study Design: Placebo-controlled, single-center study.

Participants:

Skin Complexion: 26 female volunteers with dull complexion, phototype I to III.

Corneocyte Size: 29 female volunteers.

Skin Moisturization: 25 female volunteers.

Age Range: 22-44 years old.

Test Product and Application:

A cream containing 3% Crystalide™ (which contains Palmitoyl Tetrapeptide-10) was

applied twice daily for 6 weeks. A placebo cream was used for comparison in the corneocyte

size evaluation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3294414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3294414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaluation Methods:

Skin Complexion: The radiance of the skin was evaluated by a visual sensory analysis

(CLCT method) performed by three expert judges.

Corneocyte Size: Instrumental evaluation of the corneocyte size was conducted by

automatic analysis with an optical microscope.

Skin Moisturization: Skin moisturization was measured instrumentally using the Epsilon™

E100 device.
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Screening & Recruitment

Baseline (T0)

Treatment Phase (6 Weeks)

Final Evaluation (T6 Weeks)

Data Analysis

Recruitment of
Volunteers (N=29)

Inclusion Criteria:
- Healthy Females

- Age 22-44
- Dull Complexion

Exclusion Criteria:
- Skin Diseases

- Allergies

Baseline Measurements:
- Visual Sensory Analysis

- Corneocyte Size Analysis
- Moisturization Measurement

Twice-daily application of
3% Crystalide™ Cream

or Placebo

Randomization

Final Measurements:
- Visual Sensory Analysis

- Corneocyte Size Analysis
- Moisturization Measurement

Statistical Analysis:
- Comparison to Baseline
- Comparison to Placebo
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Clinical Trial Workflow for Palmitoyl Tetrapeptide-10 Efficacy.
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Discussion and Future Outlook
The existing data on Palmitoyl Tetrapeptide-10, primarily from manufacturer-led studies,

presents a promising outlook for its application in skincare products aimed at improving skin

radiance and texture. The proposed mechanism of action via the induction of α-crystallin offers

a novel pathway for achieving a "glass skin" effect.

However, the lack of independent, peer-reviewed research is a significant limitation in the

current body of literature. To fully substantiate the claims and understand the broader

therapeutic potential of Palmitoyl Tetrapeptide-10, further investigation by independent

research groups is crucial. Future studies should aim to replicate the initial findings, explore the

dose-response relationship, and further elucidate the molecular pathways involved in its

activity. In-depth proteomic and genomic studies could provide a more detailed understanding

of its effects on keratinocyte function and overall skin health.

Conclusion
Palmitoyl Tetrapeptide-10 is a novel cosmetic ingredient with a scientifically plausible

mechanism of action centered on the induction of the chaperone protein α-crystallin.

Preliminary data from the manufacturer suggests its efficacy in improving skin complexion,

maintaining cellular structure, and enhancing hydration. While these findings are encouraging,

the scientific community would benefit from independent validation to confirm these effects and

further explore the potential of this peptide in cosmetic and dermatological applications. As the

demand for evidence-based skincare continues to grow, it is anticipated that more rigorous

scientific evaluation of ingredients like Palmitoyl Tetrapeptide-10 will become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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